Hepoxilins

Hepoxilins are a class of bioactive lipid mediators synthesized from arachidonic acid via the cyclooxygenase pathway, distinct from prostaglandins and thromboxanes. They play crucial roles in various physiological and pathophysiological processes including inflammation, cell proliferation, and angiogenesis. Hepoxilins exhibit both pro-inflammatory and anti-inflammatory activities depending on their specific isomers, which can modulate immune responses and contribute to the resolution of inflammation. Research into hepoxilins has revealed their potential as therapeutic targets for inflammatory diseases and cardiovascular conditions due to their complex regulatory functions in cellular signaling pathways.
Hepoxilins
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